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Acyclic acetylenes

Acyclic acetylenes, also known as open-chain acetylenes, are a class of chemical compounds that contain at least one carbon-carbon triple bond (C≡C) in an unbranched or cyclic hydrocarbon chain. These compounds exhibit unique physical and chemical properties due to the presence of the highly reactive triple bond. Acyclic acetylenes can be prepared through various synthetic methods, including catalytic hydrogenolysis of vinyl halides, oxymercuration reactions, and direct addition of acetylene to alkenes. They are widely used in organic synthesis as versatile precursors for the preparation of a wide range of organic compounds due to their triple bond reactivity. Common derivatives include alkynes, which can undergo electrophilic substitution, addition, or polymerization reactions. Notable examples include ethyne (acetylene) and propyne. Acyclic acetylenes find applications in the production of plastics, rubbers, pharmaceuticals, and agrochemicals.
Acyclic acetylenes
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